Cas no 1247501-58-1 ((2,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine)

• Product Name: (2,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine
• CAS No: 1247501-58-1
• MF: C₁₁H₁₅F₂NS
• MW: 231.305308580399
• CID: 5157923
• PubChem ID: 62222412
• Update Time: 2023-11-24

(2,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine Chemical and Physical Properties

Names and Identifiers

• [(2,4-Difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
• n-(2,4-Difluorobenzyl)-3-(methylthio)propan-1-amine
• Benzenemethanamine, 2,4-difluoro-N-[3-(methylthio)propyl]-
• (2,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine

• Inchi： 1S/C11H15F2NS/c1-15-6-2-5-14-8-9-3-4-10(12)7-11(9)13/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： IAGBCTUWUIRKDP-UHFFFAOYSA-N
• SMILES： S(C)CCCNCC1C=CC(=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines